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Compound of Interest

Compound Name: Bancroftinone

Cat. No.: B1649305

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bancroftinone is a naturally occurring phenolic compound belonging to the class of alkyl-
phenylketones.[1][2][3] It has been identified in various natural sources, including herbs and
spices.[3] This technical guide provides a comprehensive overview of the chemical structure
and known properties of Bancroftinone, laying a foundational understanding for researchers
and professionals in the fields of medicinal chemistry and drug development. While in-depth
biological data remains limited, this document serves as a central repository of its core
chemical information.

Chemical Structure and Identification

The chemical identity of Bancroftinone is well-established through various analytical methods.
Its structure is characterized by a substituted acetophenone core.

Systematic Name (IUPAC): 1-(6-hydroxy-2,4-dimethoxy-3-methylphenyl)ethanone[4]
Synonyms: 2',4'-dimethoxy-6'-hydroxy-3'-methylacetophenone[4]
Molecular Formula: C11H140a4[1][4][5]

Molecular Weight: 210.23 g/mol [2][4]
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CAS Registry Number: 14964-98-8[1][4][5]

The structural formula of Bancroftinone is depicted below:

Structural Features:

Aromatic Ring: A benzene ring substituted with multiple functional groups.

Ketone Group: An ethanone (acetyl) group attached to the aromatic ring.

Hydroxyl Group: A phenolic hydroxyl group at position 6' of the phenyl ring.

Methoxy Groups: Two methoxy groups at positions 2' and 4' of the phenyl ring.

Methyl Group: A methyl group at position 3' of the phenyl ring.
Chemical Representations:
e SMILES:CC(=0)C1=C(OC)C(C)=C(0OC)C=C10I1]

« InChl:INChI=1S/C11H1404/c1-6-9(14-3)5-8(13)10(7(2)12)11(6)15-4/h5,13H,1-4H3[3]

Physicochemical Properties
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A summary of the key physicochemical properties of Bancroftinone is provided in the table

below.
Property Value Source
Appearance White solid [4]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick
Acetate
Synthesis

Detailed experimental protocols for the synthesis of Bancroftinone are not extensively
reported in publicly available literature. However, a general synthetic approach has been
described.

Experimental Protocol: Hydrolysis of a Benzoyloxy Precursor

A described method for the preparation of Bancroftinone involves the hydrolysis of 6-
(benzoyloxy)-2,4-dimethoxy-3-methylacetophenone.[1]

¢ Reactants: 6-(benzoyloxy)-2,4-dimethoxy-3-methylacetophenone, 3 N aqueous-methanolic
potassium hydroxide.[1]

e Conditions: The reaction is carried out at room temperature.[1]
* Yield: Avyield of 75% has been reported for this transformation.[1]

Below is a conceptual workflow for this synthesis.
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A conceptual workflow for the synthesis of Bancroftinone.

Biological Activity and Future Directions

Currently, there is a notable lack of in-depth studies and quantitative data on the specific
biological activities and mechanism of action of Bancroftinone. While it is known to be a
natural product, its pharmacological profile has not been extensively investigated.

The alkyl-phenylketone scaffold is present in numerous biologically active natural products.
Compounds with similar structural features have been reported to possess a range of activities,
including anti-inflammatory, antimicrobial, and antioxidant properties. However, without direct
experimental evidence, the biological role of Bancroftinone remains speculative.

For drug development professionals, Bancroftinone could represent an interesting starting
point for the design and synthesis of novel therapeutic agents. Future research should focus
on:

e Screening for Biological Activity: Evaluating Bancroftinone against a wide range of
biological targets to identify potential therapeutic applications.

e Mechanism of Action Studies: Elucidating the molecular mechanisms through which
Bancroftinone may exert any identified biological effects.

o Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of Bancroftinone to
explore how structural modifications impact its activity and to optimize its pharmacological
properties.
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Due to the absence of published data on signaling pathways involving Bancroftinone, a
corresponding diagram cannot be provided at this time. Further research is required to uncover
these potential interactions.

Conclusion

Bancroftinone is a well-characterized natural product from a chemical perspective. This guide
provides a thorough summary of its chemical structure, identification, and a known synthetic
route. The lack of comprehensive biological data highlights a significant gap in the scientific
literature and presents an opportunity for future research to explore the therapeutic potential of
this and related compounds. The information presented here serves as a critical foundation for
scientists and researchers poised to undertake such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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